N-(5-tert-butyl-3-isoxazolyl)-5-methyl-2-furamide

• IUPAC Name: N-(5-tert-butyl-1,2-oxazol-3-yl)-5-methylfuran-2-carboxamide
• InChI: InChI=1S/C13H16N2O3/c1-8-5-6-9(17-8)12(16)14-11-7-10(18-15-11)13(2,3)4/h5-7H,1-4H3,(H,14,15,16)
• InChI Key: GHRNUEYKQURRNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=NOC(=C2)C(C)(C)C
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

N-(5-tert-butyl-3-isoxazolyl)-5-methyl-2-furamide, commonly known as A-438079, is a potent and selective antagonist of P2X7 receptors. P2X7 receptors are a type of ion channel that is involved in the regulation of immune responses, inflammation, and pain perception. A-438079 has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Mechanism of Action

A-438079 is a selective antagonist of P2X7 receptors, which are a type of ion channel that is involved in the regulation of immune responses, inflammation, and pain perception. By blocking the activity of P2X7 receptors, A-438079 can reduce the release of pro-inflammatory cytokines and chemokines, which are involved in the development of inflammation and pain.
Biochemical and Physiological Effects
A-438079 has been shown to have anti-inflammatory and analgesic effects in animal models of arthritis, neuropathic pain, and inflammatory bowel disease. It has also been shown to reduce the release of pro-inflammatory cytokines and chemokines in vitro. A-438079 has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

A-438079 is a potent and selective antagonist of P2X7 receptors, which makes it a valuable tool for studying the role of P2X7 receptors in various diseases. However, its potency and selectivity can also make it difficult to use in certain experimental settings. A-438079 also has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on A-438079. One area of interest is the development of more potent and selective P2X7 receptor antagonists. Another area of interest is the use of A-438079 in combination with other drugs for the treatment of various diseases. Finally, further research is needed to fully understand the mechanisms of action of A-438079 and its potential therapeutic applications.

Synthesis Methods

A-438079 can be synthesized using a multi-step process that involves the reaction of 5-methyl-2-furan carboxylic acid with tert-butyl hydroxylamine and sodium nitrite to form the intermediate tert-butyl 5-(5-methylfuran-2-yl)-3-nitroso-3-isoxazolecarboxylate. This intermediate is then reduced using palladium on carbon and hydrogen gas to yield A-438079.

Scientific Research Applications

A-438079 has been extensively studied in scientific research for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and analgesic effects in animal models of arthritis, neuropathic pain, and inflammatory bowel disease. A-438079 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.